Cas no 1092300-50-9 (2-(4-chlorophenyl)pyrimidine-4-carboxylic acid)

• Product Name: 2-(4-chlorophenyl)pyrimidine-4-carboxylic acid
• CAS No: 1092300-50-9
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• MDL: MFCD11519889
• CID: 4570928
• PubChem ID: 33777578
• Update Time: 2025-11-01

2-(4-chlorophenyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2-(4-chlorophenyl)-

• MDL： MFCD11519889
• Inchi： 1S/C11H7ClN2O2/c12-8-3-1-7(2-4-8)10-13-6-5-9(14-10)11(15)16/h1-6H,(H,15,16)
• InChI Key： NSZKRXBJKXWLMN-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=NC=CC(C(O)=O)=N1

2-(4-chlorophenyl)pyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-(4-chlorophenyl)pyrimidine-4-carboxylic acid

Comprehensive Overview of 2-(4-chlorophenyl)pyrimidine-4-carboxylic acid (CAS No. 1092300-50-9)

2-(4-chlorophenyl)pyrimidine-4-carboxylic acid (CAS No. 1092300-50-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and 4-chlorophenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 2-(4-chlorophenyl)pyrimidine derivatives aligns with current trends in personalized medicine and targeted therapies. Researchers frequently search for "pyrimidine carboxylic acid applications" or "chlorophenyl pyrimidine synthesis," reflecting the compound's relevance in modern medicinal chemistry. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other pharmacologically active motifs.

From a synthetic chemistry perspective, CAS 1092300-50-9 represents an important scaffold for structure-activity relationship (SAR) studies. The electron-withdrawing nature of the 4-chlorophenyl group influences the compound's reactivity pattern, making it particularly useful in palladium-catalyzed cross-coupling reactions. This property has led to increased searches for "pyrimidine C-4 functionalization methods" and "heterocyclic carboxylic acid coupling" in scientific literature.

The compound's potential in addressing antibiotic resistance has become a particularly hot topic, with many researchers investigating "pyrimidine-based antimicrobial agents." The 2-(4-chlorophenyl)pyrimidine-4-carboxylic acid structure shows promise in disrupting bacterial cell wall synthesis, making it a candidate for novel antibiotic development. This application has gained urgency amid global concerns about multidrug-resistant pathogens.

In material science applications, the crystalline properties of 1092300-50-9 have attracted attention for organic electronic applications. The conjugated system of the pyrimidine ring combined with the carboxylic acid moiety offers interesting possibilities for charge transport in organic semiconductors. Recent search trends show growing interest in "heterocyclic compounds for OLEDs" and "chlorophenyl-containing semiconductors."

Analytical characterization of 2-(4-chlorophenyl)pyrimidine-4-carboxylic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's distinct 1H-NMR fingerprint (particularly the downfield shift of the pyrimidine proton) serves as an important identification marker. Laboratory professionals often search for "pyrimidine carboxylic acid NMR data" or "CAS 1092300-50-9 spectroscopic properties" when working with this material.

The compound's stability profile makes it suitable for various formulation approaches. Unlike some heterocyclic carboxylic acids that exhibit poor thermal stability, 2-(4-chlorophenyl)pyrimidine-4-carboxylic acid maintains integrity under standard storage conditions. This characteristic has led to increased inquiries about "pharmaceutical intermediates stability" and "pyrimidine carboxylate salt formation" in industrial applications.

Environmental considerations surrounding chlorinated aromatic compounds have prompted studies into the biodegradation pathways of 1092300-50-9. While the 4-chlorophenyl group typically resists microbial breakdown, the carboxylic acid functionality offers potential metabolic attack points. These investigations align with search trends for "green chemistry approaches to heterocycles" and "sustainable pharmaceutical intermediates."

From a regulatory standpoint, 2-(4-chlorophenyl)pyrimidine-4-carboxylic acid falls outside controlled substance categories, making it accessible for legitimate research purposes. However, proper handling procedures should always be followed, as with any laboratory chemical. Safety data sheets for CAS 1092300-50-9 remain among the most frequently downloaded documents for this compound class.

The future research directions for pyrimidine-4-carboxylic acid derivatives appear promising, particularly in fragment-based drug discovery. The balanced lipophilicity and hydrogen bonding capacity of 2-(4-chlorophenyl)pyrimidine-4-carboxylic acid make it an attractive starting point for lead optimization. This potential explains the rising number of patents referencing "chlorophenyl pyrimidine pharmacophores" in recent years.